N-(2,5-dimethoxybenzyl)-2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]acetamide

• IUPAC Name: N-[(2,5-dimethoxyphenyl)methyl]-2-[1-[(2-fluorophenyl)methyl]-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C22H26FN3O4/c1-29-17-7-8-20(30-2)16(11-17)13-25-21(27)12-19-22(28)24-9-10-26(19)14-15-5-3-4-6-18(15)23/h3-8,11,19H,9-10,12-14H2,1-2H3,(H,24,28)(H,25,27)
• InChI Key: VPULGWVLQUBPRX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CNC(=O)CC2C(=O)NCCN2CC3=CC=CC=C3F
• Molecular Formula: C22H26FN3O4
• Molecular Weight: 415.5 g/mol

Description

N-(2,5-dimethoxybenzyl)-2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]acetamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as F18, and it is a derivative of the drug flupirtine. F18 has been shown to have a variety of biochemical and physiological effects, and it has been studied for its potential use in a number of different applications.

Mechanism of Action

The exact mechanism of action of F18 is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the inflammatory response. F18 has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of prostaglandins, which are molecules that are involved in the inflammatory response.
Biochemical and Physiological Effects:
F18 has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory properties, F18 has also been shown to have analgesic (pain-relieving) properties. F18 has been studied for its potential use in the treatment of conditions such as neuropathic pain and other types of chronic pain.

Advantages and Limitations for Lab Experiments

One advantage of using F18 in scientific research is that it has been shown to have a relatively low toxicity profile. F18 has also been shown to have good bioavailability, which means that it is easily absorbed into the body and can be used effectively in a variety of different applications. One limitation of using F18 in scientific research is that it is a relatively new compound, and there is still much that is not fully understood about its properties and potential uses.

Future Directions

There are many potential future directions for research on F18. One area of research that is of particular interest is the potential use of F18 in the treatment of cancer. F18 has been shown to have anti-tumor properties, and it has been studied for its potential use in the treatment of a variety of different types of cancer. Other potential future directions for research on F18 include its use in the treatment of neurological disorders, such as Alzheimer's disease, and its use in the development of new pain-relieving drugs.

Synthesis Methods

The synthesis of F18 is a complex process that involves several steps. The starting materials for the synthesis are 2,5-dimethoxybenzaldehyde and 2-fluorobenzylamine. These two compounds are reacted together to form the intermediate N-(2,5-dimethoxybenzyl)-2-(2-fluorobenzylamino)acetamide. This intermediate is then reacted with piperazine and acetic anhydride to form the final product, N-(2,5-dimethoxybenzyl)-2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]acetamide.

Scientific Research Applications

F18 has been studied for its potential use in a number of different scientific research applications. One area of research where F18 has shown promise is in the study of pain and inflammation. F18 has been shown to have anti-inflammatory properties, and it has been studied for its potential use in the treatment of conditions such as arthritis and other inflammatory diseases.